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Introduction to Trilostane in Canine HAC

Trilostane is a competitive inhibitor of the enzyme 3f-hydroxysteroid dehydrogenase (3f-HSD), which is
essential for the synthesis of cortisol, aldosterone, and sex hormones [1]. By reversibly inhibiting this
enzyme, trilostane effectively reduces circulating cortisol levels, alleviating the clinical signs of HAC
(Cushing's syndrome) [2]. It is approved for treating both pituitary-dependent (PDH) and adrenal-dependent
(ADH) HAC in dogs [1] [3].

A key consideration is its pharmacokinetics; peak plasma concentration occurs 1.5 to 3.8 hours after
administration, and its effect often lasts less than 12 hours [1]. This short duration of action is a primary

reason many clinicians now prefer twice-daily dosing regimens [4] [2] [5].

Established Dosing Protocols

While the manufacturer's label recommends a starting dose of 2.2 to 6.7 mg/kg once daily, a growing body
of evidence supports alternative, often lower-dose, protocols [2] [6] [5]. The choice of protocol involves a

balance between the speed of symptom control and the risk of adverse effects.

The table below summarizes the primary dosing strategies found in the literature:
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Recommended
Protocol Type .
Starting Dose

Key Findings and Considerations

Manufacturer (Once 2.2 - 6.7 mg/kg, PO,

Daily) [2] [5] g24h
Low-Dose Twice 0.8 - 1.2 mg/kg, PO,
Daily [2] [6] [7] gl2h
High-Dose Once ~30 mg/dog (approx.

Daily (for small dogs  6-13.3 mg/kg), PO,
<5 kg) [8] g24h

Traditional approach; may be sufficient for some
dogs but can lead to inconsistent symptom control
over 24 hours [4].

Increasingly preferred protocol. Provides more
consistent cortisol suppression and clinical control,
with a potentially lower risk of hypoadrenocorticism

8] [7].

Studied in dogs under 5 kg. Achieved faster control
of polyuria/polydipsia but had a higher incidence of
hypoadrenocorticism (2 out of 7 dogs) [8].

A 2013 prospective study directly compared once-daily (SID) and twice-daily (BID) administration. It

concluded that while both protocols were safe, using trilostane BID might increase the number of dogs

with a good clinical response [4].

Mechanism of Action: Steroidogenesis Pathway

Trilostane exerts its effect by inhibiting key enzymes in the adrenal steroid synthesis pathway, as illustrated

below.
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This diagram shows that trilostane's primary target is 3B-HSD, blocking the conversion of pregnenolone to
progesterone. This inhibition reduces the production of downstream steroids, including cortisol, aldosterone,
and androgens [1]. There is also evidence that trilostane may inhibit 11B-hydroxylase, an enzyme further

along the cortisol synthesis pathway [1] [5].

Monitoring Strategies & Dose Adjustment

Monitoring is critical for ensuring efficacy and safety. The paradigm is shifting from relying solely on the
ACTH stimulation test to incorporating pre-trilostane cortisol measurements, with clinical signs being the

most important indicator of control [6] [5] [3].

Clinical Monitoring and Owner Assessment

The primary goal of therapy is to resolve the clinical signs of HAC (e.g., polyuria, polydipsia, polyphagia).
Owner observations are paramount. Using a standardized questionnaire, such as the CushQoL-pet, provides
an objective way to track progress [9]. Clinical signs resolve at different rates; while PU/PD may improve

quickly, dermatologic changes can take months [9].

Biochemical Monitoring Protocols

Two main laboratory methods are used to assess adrenal function during treatment.

e ACTH Stimulation Test: This is the traditional method. The test is performed 2-4 hours after
trilostane administration [2] [10]. A low-dose (1 pg/kg) cosyntropin protocol has been validated for
monitoring [2].

¢ Pre-Pill Cortisol Measurement: This newer method involves a single blood sample taken at the end
of the dosing interval, just before the next scheduled dose [6] [5]. It is more convenient and cost-
effective but should only be used in dogs that are clinically well [6] [3]. If the dog is ill, an ACTH
stimulation test is required.

The following workflow outlines the decision-making process for a dog on a stable dose of trilostane that is

clinically well, using the pre-pill cortisol method.
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Interpretation of laboratory results must always be correlated with the dog's clinical signs [6] [9]. A dog with
a pre-pill cortisol above the ideal range but no clinical signs of HAC may not need a dose increase [6].

Conversely, a dog with clinical signs and cortisol levels within the "ideal" range may need a dosage

adjustment [2].

Adverse Effects and Safety Considerations

The most significant adverse effect is iatrogenic hypoadrenocorticism, which can be life-threatening.

¢ Signs of Over-Suppression: Lethargy, vomiting, diarrhea, anorexia, and collapse [2]. Owners must
be educated to recognize these signs and stop the medication immediately, seeking veterinary care
[3].

¢ Idiosyncratic Adrenal Necrosis: A rare but serious complication thought to be related to elevated
ACTH concentrations [5].

¢ Use of Compounded Trilostane: Studies have shown significant variability in the drug content of
trilostane from compounding pharmacies [1] [2]. It is recommended to use the licensed product
(Vetoryl) whenever possible. If compounding is necessary, it should be done using the licensed
product by a trained pharmacist [2].
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Conclusion and Future Directions

Trilostane remains a safe and effective first-line treatment for canine HAC. The trend in clinical practice is
toward initiating therapy with lower doses (e.g., 1 mg/kg) administered twice daily to achieve more
consistent control of clinical signs while minimizing the risk of adverse events. Monitoring is best achieved
through a combination of careful assessment of clinical signs and strategic use of cortisol testing, with the
pre-pill cortisol method offering a practical alternative to the ACTH stimulation test for stable patients.

Future large-scale, prospective studies will help to further refine optimal dosing and monitoring protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Update on the use of trilostane in dogs - PMC [pmc.ncbi.nim.nih.gov]

2. Trilostane for Dogs With Hyperadrenocorticism [todaysveterinarypractice.com]

3. Monitoring strategies for trilostane therapy in dogs ... [aaha.org]

4. Evaluation of 2 trilostane protocols for the treatment ... [pubmed.ncbi.nim.nih.gov]
5. Trilostane Treatment and Monitoring: Is the ACTH ... [vin.com]

6. Trilostane Dosing and Monitoring in Dogs [mspca.org]

7. Evaluation of twice-daily lower-dose trilostane treatment administered orally in dogs with naturally

occurring hyperadrenocorticism - PubMed [pubmed.ncbi.nim.nih.gov]
8. How to administer trilostane in dogs with pituitary ... - VETgirl [vetgirlontherun.com]
9. Canine Hyperadrenocorticism - how to monitor dogs receiving ... [resources.vet-ct.com]

10. Canine Adrenal and Pituitary Function Tests [vet.cornell.edu]

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.smolecule.com/products/s548868?utm_src=pdf-body
https://www.smolecule.com/products/s548868?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5855282/
https://todaysveterinarypractice.com/pharmacology/trilostane-for-dogs-with-hyperadrenocorticism/
https://www.aaha.org/newstat/publications/monitoring-strategies-for-trilostane-therapy-in-dogs-with-cushings-syndrome/
https://pubmed.ncbi.nlm.nih.gov/24118316/
https://www.vin.com/apputil/project/DefaultAdv1.aspx?pId=24437&SAId=-1&catId=137421&id=9382867
https://www.mspca.org/angell_services/trilostane-dosing-and-monitoring-in-dogs/
https://pubmed.ncbi.nlm.nih.gov/21627507/
https://pubmed.ncbi.nlm.nih.gov/21627507/
https://vetgirlontherun.com/how-to-administer-trilostane-in-dogs-with-pituitary-dependent-hyperadrenocorticism-vetgirl-veterinary-continuing-education-blog/
https://resources.vet-ct.com/canine-hyperadrenocorticism-how-to-monitor-dogs-receiving-trilostane
https://www.vet.cornell.edu/animal-health-diagnostic-center/testing/testing-protocols-interpretations/canine-adrenal-and-pituitary-function-tests
https://www.smolecule.com/products/s548868?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

To cite this document: Smolecule. [trilostane dosing protocol canine hyperadrenocorticism].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b548868#trilostane-dosing-protocol-canine-

hyperadrenocorticism]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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